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Compound of Interest

Compound Name: PhiKan 083 hydrochloride

Cat. No.: B2683578 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PhiKan 083 hydrochloride is a carbazole derivative identified as a promising therapeutic

agent for cancers harboring the p53-Y220C mutation.[1][2][3] The tumor suppressor protein

p53 plays a critical role in preventing cancer formation by regulating the cell cycle, DNA repair,

and apoptosis.[4][5][6][7] The Y220C mutation in p53 creates a surface crevice that

destabilizes the protein, leading to its denaturation and aggregation, thereby abrogating its

tumor-suppressive functions.[1][2] PhiKan 083 binds to this specific cavity, stabilizing the

mutant p53 protein and restoring its wild-type conformation and function. This reactivation of

p53 can lead to cell cycle arrest and apoptosis in cancer cells carrying the Y220C mutation.

These application notes provide detailed protocols for the preparation and use of PhiKan 083
hydrochloride in preclinical animal studies, focusing on formulation, administration, and

general experimental design.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of PhiKan 083 hydrochloride is

essential for its proper handling and formulation in animal studies.
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Property Value Reference

Molecular Formula C₁₆H₁₉ClN₂ MedChemExpress

Molecular Weight 274.79 g/mol MedChemExpress

Appearance White to off-white solid MedChemExpress

Purity ≥98% (HPLC) Tocris Bioscience

Storage

Store at 4°C for short-term,

-20°C to -80°C for long-term in

a dry, dark place.

MedChemExpress

Solubility Data
Proper solubilization is critical for achieving accurate dosing and bioavailability in animal

models. The solubility of PhiKan 083 hydrochloride has been determined in various solvents.

Solvent Solubility Notes Reference

DMSO
≥ 62.5 mg/mL (≥

227.45 mM)

Heating and

sonication may be

required.

MedChemExpress

Water ~2 mg/mL (~7.28 mM)
Requires sonication

and warming.
ChemicalBook

Ethanol Soluble
Specific solubility

values not provided.
MedChemExpress

Protocols for In Vivo Studies
While specific in vivo efficacy, pharmacokinetic, and toxicology data for PhiKan 083
hydrochloride are not extensively published, the following protocols are based on general

practices for similar small molecule inhibitors and information available for other p53-Y220C

reactivators. Researchers should perform initial dose-ranging and toxicity studies to determine

the optimal and safe dosage for their specific animal model.
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Vehicle Selection and Formulation
The choice of vehicle is crucial for ensuring the stability and bioavailability of PhiKan 083
hydrochloride. Based on its solubility profile, several vehicle options can be considered.

Protocol 1: Corn Oil-Based Formulation (for Oral Gavage)

This formulation is suitable for lipophilic compounds and can improve oral absorption.

Materials:

PhiKan 083 hydrochloride powder

DMSO (Dimethyl sulfoxide), sterile

Corn oil, sterile

Procedure:

Weigh the required amount of PhiKan 083 hydrochloride powder in a sterile container.

Add a small volume of DMSO (e.g., 10% of the final volume) to dissolve the powder

completely. Gentle warming and vortexing may be necessary.

Add the corn oil to the desired final volume and vortex thoroughly to create a uniform

suspension.

Prepare fresh daily before administration to ensure stability.

Protocol 2: PEG300/Tween-80/Saline Formulation (for Intraperitoneal or Intravenous Injection)

This aqueous-based formulation is commonly used for parenteral administration.

Materials:

PhiKan 083 hydrochloride powder

DMSO, sterile
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PEG300 (Polyethylene glycol 300), sterile

Tween-80 (Polysorbate 80), sterile

Saline (0.9% NaCl), sterile

Procedure:

Dissolve PhiKan 083 hydrochloride in DMSO (e.g., to make a 10% DMSO solution in the

final formulation).

Add PEG300 (e.g., to a final concentration of 40%) and mix well.

Add Tween-80 (e.g., to a final concentration of 5%) and mix until the solution is clear.

Add sterile saline to reach the final desired volume and concentration.

Filter the final solution through a 0.22 µm sterile filter before injection.

This formulation should be prepared fresh before each use.

Animal Model Selection
The choice of animal model is critical for the successful evaluation of PhiKan 083
hydrochloride.

Xenograft Models: Nude or SCID mice are commonly used for establishing xenografts of

human cancer cell lines. It is imperative to use cell lines that endogenously express the p53-

Y220C mutation (e.g., NUGC-3 gastric cancer, T3M-4 pancreatic cancer).[8]

Patient-Derived Xenograft (PDX) Models: PDX models, where tumor tissue from a patient is

directly implanted into an immunodeficient mouse, can better recapitulate the heterogeneity

of human tumors.[9] Selecting PDX models with confirmed p53-Y220C mutations is

essential.

Experimental Workflow for Efficacy Studies
The following workflow provides a general outline for conducting an in vivo efficacy study.
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Experimental Setup

Treatment Phase

Monitoring and Endpoint

Culture p53-Y220C
positive cancer cells

Implant tumor cells
subcutaneously

Acclimatize
immunodeficient mice

Allow tumors to reach
palpable size (e.g., 100-200 mm³)

Randomize mice into
treatment and control groups

Administer PhiKan 083 HCl
or vehicle daily

Measure tumor volume
(e.g., 2-3 times/week)

Monitor body weight
as a measure of toxicity

Euthanize mice at
pre-defined endpoint

Collect tumors and
other relevant tissues

Click to download full resolution via product page

Experimental workflow for in vivo efficacy studies.
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Signaling Pathway
PhiKan 083 hydrochloride functions by stabilizing the p53-Y220C mutant, thereby restoring

its ability to act as a transcription factor. Activated p53 can then induce the expression of target

genes involved in cell cycle arrest and apoptosis.

p53 Downstream Effects

PhiKan 083 HCl

Unstable p53-Y220C
(Inactive)

 Binds and stabilizes

Stable p53-Y220C
(Active)

p21 (CDKN1A)

 Upregulates

GADD45

 Upregulates

Bax

 Upregulates

PUMA

 Upregulates

Cell Cycle Arrest
(G1/S Checkpoint) Apoptosis

Click to download full resolution via product page

PhiKan 083 hydrochloride restores p53-Y220C function.

Safety and Handling
PhiKan 083 hydrochloride is a research chemical and should be handled with appropriate

safety precautions.
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Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and gloves when

handling the compound.

Handling: Avoid inhalation of dust and contact with skin and eyes. Work in a well-ventilated

area or a chemical fume hood.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion
The preparation and administration of PhiKan 083 hydrochloride for animal studies require

careful consideration of its physicochemical properties to ensure accurate and reproducible

results. While specific in vivo data for this compound is limited, the provided protocols and

information on related compounds offer a solid foundation for designing and executing

preclinical efficacy studies. It is crucial for researchers to conduct preliminary dose-finding and

toxicity assessments to establish a safe and effective therapeutic window for their chosen

animal model. The ability of PhiKan 083 to stabilize the p53-Y220C mutant presents a

promising targeted therapy approach for a specific subset of cancers, and rigorous preclinical

evaluation is a critical step in its development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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